Cas no 262590-96-5 (2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-4-methyl-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-4-methyl-2-oxo-
• CAS No: 262590-96-5
• MF: C₁₁H₅Cl₂NO₂
• MW: 254.068900823593
• CID: 247491
• PubChem ID: 688939
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-4-methyl-2-oxo-
• 3-CYANO-6,8-DICHLORO-4-METHYLCOUMARIN
• 6,8-dichloro-4-methyl-2-oxochromene-3-carbonitrile
• 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-4-methyl-2-oxo
• 262590-96-5
• 2H-1-Benzopyran-3-carbonitrile, 6,8-dichloro-4-methyl-2-oxo-
• DTXSID20350998
• 6,8-Dichloro-4-methyl-2-oxo-2H-chromene-3-carbonitrile
• SCHEMBL3073187

• Inchi： 1S/C11H5Cl2NO2/c1-5-7-2-6(12)3-9(13)10(7)16-11(15)8(5)4-14/h2-3H,1H3
• InChI Key： PCFNJZOBKIHBBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC(C(C#N)=C2C)=O)Cl

Computed Properties

• Exact Mass: 252.97000
• Monoisotopic Mass: 252.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 54.00000
• LogP: 3.27988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives